Cas no 19728-57-5 (N-(Benzyloxy)carbonyl-L-histidine)

• Product Name: N-(Benzyloxy)carbonyl-L-histidine
• CAS No: 19728-57-5
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• MDL: MFCD00037852
• CID: 229496
• PubChem ID: 85793
• Update Time: 2025-04-19

N-(Benzyloxy)carbonyl-L-histidine Chemical and Physical Properties

Names and Identifiers

• Histidine,N-[(phenylmethoxy)carbonyl]-
• Z-DL-His-OH
• DL-Histidine
• N-[(Benzyloxy)carbonyl]-L-histidine
• Nα-Z-DL-histidine
• AC1L3A82
• AC1Q5SJJ
• ACMC-209u4b
• N-[(Benzyloxy)carbonyl]histidine
• NSC169138
• SBB057709
• SureCN4178755
• Nalpha-Benzyloxycarbonyl-DL-histidine
• Z-DL-HISTIDINE
• CBZ-ALPHA-DL-HIS
• Cbz-DL-histidine
• N-CBZ-DL-HISTIDINE
• Z-DL-HISTIDINE extrapure
• Carbobenzoxy-dl-histidine
• N-CARBOBENZOXY-DL-HISTIDINE
• SCHEMBL4178755
• A-Z-L-Histidine
• 19728-57-5
• Cbz-L-His-OH
• FT-0629955
• FT-0629263
• Nalpha-Cbz-L-histidine
• AB02740
• N-[(Benzyloxy)carbonyl]histidine #
• MFCD00037852
• FT-0747177
• EN300-121149
• SY041761
• AKOS024302276
• 2-(benzyloxycarbonylamino)-3-(1H-imidazol-4-yl)propanoic acid
• N
• AB02680
• AKOS000175170
• EINECS 239-084-0
• .alpha.-N-Cbz-dl-histidine
• CHEMBL1161934
• CS-0149810
• NSC-169138
• Histidine, N-[(phenylmethoxy)carbonyl]-
• SCHEMBL12652209
• N-Benzyloxycarbonyl-L-histidine
• DS-9742
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-imidazol-5-yl)propanoic acid
• AKOS025116956
• C78020
• DTXSID70275824
• 3-(1H-imidazol-5-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• A-Carbobenzoxy-L-histidine
• WCOJOHPAKJFUDF-UHFFFAOYSA-N
• NSC 169138
• Nα-Z-DL-histidine≥ 99% (HPLC)
• Cbz-His-OH
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-imidazol-4-yl)propanoic acid
• N-(Benzyloxy)carbonyl-L-histidine

• MDL： MFCD00037852
• Inchi： 1S/C14H15N3O4/c18-13(19)12(6-11-7-15-9-16-11)17-14(20)21-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,15,16)(H,17,20)(H,18,19)
• InChI Key： WCOJOHPAKJFUDF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1=CN=CN1)=O

Computed Properties

• Exact Mass: 289.10635
• Monoisotopic Mass: 289.106256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.2

Experimental Properties

• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-198 ºC
• Boiling Point: 616.7°Cat760mmHg
• Flash Point: 326.8°C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 104.31
• LogP: 1.72270